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Compound of Interest

Compound Name: 1H-indol-2-amine

Cat. No.: B1218963 Get Quote

Technical Support Center: 1H-Indol-2-Amine
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 1H-indol-2-amine. It includes detailed storage

and handling recommendations, a troubleshooting guide for common experimental issues, and

frequently asked questions.

Storage and Handling Recommendations
Proper storage and handling of 1H-indol-2-amine are crucial to maintain its integrity and

ensure user safety. This compound is sensitive to environmental factors and presents several

health hazards.

Storage Conditions: To ensure the stability of 1H-indol-2-amine, it is recommended to store it

under the following conditions:

Temperature: The recommended storage temperature is -70°C in a freezer. For short-term

storage, some sources suggest 2-8°C.

Atmosphere: Store in a dry, well-ventilated place. It is sensitive to air and light, so it should

be stored under an inert atmosphere (e.g., argon or nitrogen) and in a light-protecting

container.
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Container: Keep the container tightly closed to prevent moisture absorption and oxidation.[1]

[2] Containers should be made of compatible materials like glass or high-density

polyethylene.[2]

Handling Precautions: 1H-indol-2-amine is harmful if swallowed, toxic in contact with skin, and

causes serious eye irritation. It is also very toxic to aquatic life. Adherence to the following

safety measures is mandatory:

Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing,

eye protection (safety glasses with side-shields or goggles), and a face shield when handling

this compound.[1][3]

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust or vapors.[1][4]

Hygiene: Wash hands and skin thoroughly after handling. Do not eat, drink, or smoke in the

work area.[5] Immediately remove and wash contaminated clothing before reuse.

Spills: In case of a spill, cover drains, collect the material using an inert absorbent, and

dispose of it properly. Avoid generating dust.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 1H-indol-2-amine for easy reference.

Property Value Reference

Molecular Formula C₈H₈N₂

Molecular Weight 132.16 g/mol

Melting Point 51 - 54 °C [6]

Boiling Point 253 - 254 °C [6]

logP (octanol/water) 2.14

Storage Temperature -70°C
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Troubleshooting Guide
This guide addresses specific issues that may arise during experiments involving 1H-indol-2-
amine.

Issue 1: Compound has changed color (e.g., from white/off-white to brown/darker).

Question: My 1H-indol-2-amine has developed a darker color upon storage. Is it still

usable?

Answer: A color change often indicates degradation due to exposure to air and/or light.[7]

The indole ring is susceptible to oxidation.[7] While slight discoloration may not significantly

impact some reactions, it is a sign of impurity. For sensitive applications, it is recommended

to use a fresh, properly stored batch. To minimize this, always store the compound under an

inert atmosphere, protected from light, and at the recommended low temperature.

Issue 2: Poor solubility in a reaction solvent.

Question: I am having trouble dissolving 1H-indol-2-amine in my chosen solvent. What can I

do?

Answer: 1H-indol-2-amine is generally more soluble in less polar organic solvents like

ethanol, methanol, and chloroform.[7] Its solubility in aqueous solutions can be limited. If you

are experiencing solubility issues, consider the following:

Gently warm the solvent.

Use a co-solvent system.

For aqueous solutions, adjusting the pH might improve solubility, as the amine group can

be protonated. However, be mindful of the stability of your compound and other reactants

at different pH values.

Issue 3: Inconsistent or unexpected reaction results.

Question: My reaction with 1H-indol-2-amine is giving inconsistent yields or unexpected

byproducts. What could be the cause?
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Answer: Inconsistent results can stem from several factors related to the handling of 1H-
indol-2-amine:

Degradation: As the compound is air and light sensitive, degradation products may be

interfering with your reaction. Ensure you are using a fresh sample from a properly sealed

and stored container.

Moisture: Amines can be hygroscopic.[2] Absorbed moisture can interfere with moisture-

sensitive reactions. Ensure the compound is handled in a dry environment and that

solvents are anhydrous if required.

Incompatible Reagents: 1H-indol-2-amine is incompatible with strong oxidizing agents.[6]

Ensure your reaction conditions and reagents are compatible.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1H-indol-2-amine?

A1: The primary hazards are that it is harmful if swallowed, toxic in contact with skin, and

causes serious eye irritation. It is also very toxic to aquatic life.

Q2: What should I do in case of accidental exposure?

A2:

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with

plenty of water. Call a physician immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.

Ingestion: Rinse mouth and drink two glasses of water at most. Do not induce vomiting.

Call a physician immediately.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Q3: How should I dispose of waste containing 1H-indol-2-amine?
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A3: Dispose of contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[8] Avoid release into the environment.[3]

Q4: Can I store 1H-indol-2-amine at room temperature?

A4: No, room temperature storage is not recommended. The compound is chemically

stable under standard ambient conditions for short periods, but for long-term storage and

to prevent degradation from air and light, it should be kept at -70°C.

Experimental Workflow Diagram
The following diagram illustrates a troubleshooting workflow for an unexpected reaction

outcome when using 1H-indol-2-amine.
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Caption: Troubleshooting workflow for unexpected experimental results with 1H-indol-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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